Cas no 17153-21-8 (3-Methyl-5-phenylisoxazole-4-carboxylic acid)

• Product Name: 3-Methyl-5-phenylisoxazole-4-carboxylic acid
• CAS No: 17153-21-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD03086120
• CID: 134267
• PubChem ID: 2776514
• Update Time: 2025-06-08

3-Methyl-5-phenylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-phenylisoxazole-4-carboxylic acid
• BUTTPARK 95\50-96
• AKOS PAO-1632
• RARECHEM AL BE 1293
• (4-Carboxy-3-methylisoxazol-5-yl)benzene
• 4-Isoxazolecarboxylic acid, 3-Methyl-5-phenyl-
• 3-METHYL-5-PHENYL-4-ISOXAZOLECARBOXYLIC ACID
• 3-methyl-5-phenyl-1,2-oxazole-4-carboxylic acid
• 3-Methyl-5-phenyl-4-isoxazolecarboxylic acid ,97%
• GLNQCTGGLIXRRJ-UHFFFAOYSA-N
• SBB077031
• RP04409
• AM806848
• EN002364
• ST2410788
• AB0002770
• W37
• SCHEMBL928538
• SDCCGMLS-0066026.P001
• 17153-21-8
• DTXSID90380146
• Z1201050246
• FT-0616108
• 3-methyl-5-phenylisoxazole-4-carboxylicacid
• 3-Methyl-5-phenyl-isoxazole-4-carboxylic acid
• MFCD03086120
• AKOS003674107
• 3-methyl-5-phenyl-4-isoxazole carboxylic acid
• EN300-132980
• SY101383
• W-206012
• CS-W021966
• DS-1486
• DTXCID30331172
• 641-241-7

• MDL： MFCD03086120
• Inchi： 1S/C11H9NO3/c1-7-9(11(13)14)10(15-12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： GLNQCTGGLIXRRJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189 ºC
• Boiling Point: 362.1°C at 760 mmHg
• Flash Point: 172.8°C
• Refractive Index: 1.579
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 63.33000
• LogP: 2.34820

3-Methyl-5-phenylisoxazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 3-Methyl-5-phenylisoxazole-4-carboxylic acid

3-Methyl-5-phenylisoxazole-4-carboxylic acid (CAS No. 17153-21-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-Methyl-5-phenylisoxazole-4-carboxylic acid (CAS No. 17153-21-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of a phenyl group and a carboxylic acid moiety further enhances its chemical diversity and biological relevance.

The molecular formula of 3-Methyl-5-phenylisoxazole-4-carboxylic acid is C₁₁H₉NO₃, with a molecular weight of approximately 203.19 g/mol. Its structure consists of a central isoxazole ring, a methyl group at the 3-position, a phenyl group at the 5-position, and a carboxylic acid group at the 4-position. The combination of these functional groups imparts specific chemical and physical properties that make it an interesting candidate for various applications in drug discovery and development.

In terms of physical properties, 3-Methyl-5-phenylisoxazole-4-carboxylic acid is a white crystalline solid with a melting point ranging from 160 to 162°C. It is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound's solubility profile is crucial for its application in biological assays and pharmaceutical formulations.

The chemical reactivity of 3-Methyl-5-phenylisoxazole-4-carboxylic acid is primarily influenced by its carboxylic acid group, which can undergo various chemical transformations such as esterification, amidation, and decarboxylation. These reactions are essential for the synthesis of derivatives with enhanced biological activity or improved pharmacological properties. Additionally, the presence of the phenyl group and the methyl group provides additional sites for functionalization, allowing for the exploration of a wide range of structural modifications.

In recent years, there has been growing interest in the biological activities of isoxazoles, including 3-Methyl-5-phenylisoxazole-4-carboxylic acid. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Methyl-5-phenylisoxazole-4-carboxylic acid exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

Beyond its anti-inflammatory effects, 3-Methyl-5-phenylisoxazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that certain derivatives can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For example, a study published in Cancer Letters reported that a derivative of 3-Methyl-5-phenylisoxazole-4-carboxylic acid exhibited selective cytotoxicity against breast cancer cells while sparing normal cells.

The pharmacokinetic properties of 3-Methyl-5-phenylisoxazole-4-carboxylic acid have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high solubility and stability contribute to its bioavailability, making it an attractive candidate for further development.

In addition to its therapeutic potential, 3-Methyl-5-phenylisoxazole-4-carboxylic acid has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For instance, it has been employed in the preparation of peptidomimetics designed to mimic the structure and function of biologically active peptides. These peptidomimetics have shown promise in various therapeutic areas, including neurodegenerative diseases and infectious diseases.

The synthesis of 3-Methyl-5-phenylisoxazole-4-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of an appropriate nitrile with hydroxylamine hydrochloride followed by cyclization to form the isoxazole ring. Subsequent functionalization steps can then be used to introduce the methyl and phenyl groups as well as the carboxylic acid moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for the production of this compound.

In conclusion, 3-Methyl-5-phenylisoxazole-4-carboxylic acid (CAS No. 17153-21-8) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its potential in various disease areas, highlighting its significance in modern drug discovery efforts.